Cas no 61456-99-3 (2-Butyl-4,6-dichloropyrimidin-5-amine)

• Product Name: 2-Butyl-4,6-dichloropyrimidin-5-amine
• CAS No: 61456-99-3
• MF: C₈H₁₁Cl₂N₃
• MW: 220.099039316177
• CID: 478600
• PubChem ID: 12320341
• Update Time: 2025-04-19

2-Butyl-4,6-dichloropyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-Butyl-4,6-dichloropyrimidin-5-amine
• 2-BUTYL-4,6-DICHLORO-5-PYRIMIDINAMINE
• DTXSID50488394
• SB57973
• 61456-99-3

• Inchi： 1S/C8H11Cl2N3/c1-2-3-4-5-12-7(9)6(11)8(10)13-5/h2-4,11H2,1H3
• InChI Key： GMLFRLLSJJGBEH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC(CCCC)=N1)Cl)N

Computed Properties

• Exact Mass: 219.03323
• Monoisotopic Mass: 219.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.8